![molecular formula C22H19ClF2N2O3S B297381 2-[[(4-chlorophenyl)sulfonyl](2-phenylethyl)amino]-N-(2,4-difluorophenyl)acetamide](/img/structure/B297381.png)
2-[[(4-chlorophenyl)sulfonyl](2-phenylethyl)amino]-N-(2,4-difluorophenyl)acetamide
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Overview
Description
2-[[(4-chlorophenyl)sulfonyl](2-phenylethyl)amino]-N-(2,4-difluorophenyl)acetamide, also known as DAA-1106, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of sulfonyl amides and acts as a selective antagonist of the sphingosine-1-phosphate receptor subtype 5 (S1P5).
Mechanism of Action
2-[[(4-chlorophenyl)sulfonyl](2-phenylethyl)amino]-N-(2,4-difluorophenyl)acetamide acts as a selective antagonist of the S1P5 receptor. The S1P5 receptor is involved in various biological processes such as cell migration, immune cell trafficking, and lymphocyte egress from lymphoid organs. By blocking the S1P5 receptor, this compound inhibits these processes and reduces inflammation and immune response. The compound also has a neuroprotective effect by reducing the migration of immune cells into the central nervous system.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. The compound has been found to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. It also inhibits the activation of microglia and astrocytes, which are involved in neuroinflammation. This compound has been shown to reduce the severity of experimental autoimmune encephalomyelitis, a mouse model of multiple sclerosis. The compound has also been found to reduce the growth of cancer cells and induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[[(4-chlorophenyl)sulfonyl](2-phenylethyl)amino]-N-(2,4-difluorophenyl)acetamide in lab experiments is its selectivity for the S1P5 receptor. This allows for the specific targeting of this receptor and reduces the potential for off-target effects. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 2-[[(4-chlorophenyl)sulfonyl](2-phenylethyl)amino]-N-(2,4-difluorophenyl)acetamide. One area of research is the potential use of the compound in the treatment of autoimmune disorders such as rheumatoid arthritis and inflammatory bowel disease. Another area of research is the use of this compound as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, the compound's potential use in the treatment of cancer warrants further investigation. Finally, the development of more water-soluble derivatives of this compound could improve its efficacy and ease of administration in vivo.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. The compound acts as a selective antagonist of the S1P5 receptor and has been found to have anti-inflammatory, neuroprotective, and immunomodulatory properties. While there are limitations to its use in lab experiments, the potential therapeutic applications of this compound warrant further investigation in future research.
Synthesis Methods
The synthesis of 2-[[(4-chlorophenyl)sulfonyl](2-phenylethyl)amino]-N-(2,4-difluorophenyl)acetamide involves the reaction of 2,4-difluoroaniline with 4-chlorobenzene sulfonyl chloride in the presence of triethylamine to form 2,4-difluoro-N-(4-chlorobenzenesulfonyl)aniline. This intermediate is then reacted with 2-phenylethylamine and acetic anhydride to form this compound.
Scientific Research Applications
2-[[(4-chlorophenyl)sulfonyl](2-phenylethyl)amino]-N-(2,4-difluorophenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, neuroprotective, and immunomodulatory properties. The compound has been shown to be effective in the treatment of multiple sclerosis, Alzheimer's disease, and various types of cancer. This compound has also been studied for its potential use in the treatment of autoimmune disorders such as rheumatoid arthritis and inflammatory bowel disease.
Properties
Molecular Formula |
C22H19ClF2N2O3S |
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Molecular Weight |
464.9 g/mol |
IUPAC Name |
2-[(4-chlorophenyl)sulfonyl-(2-phenylethyl)amino]-N-(2,4-difluorophenyl)acetamide |
InChI |
InChI=1S/C22H19ClF2N2O3S/c23-17-6-9-19(10-7-17)31(29,30)27(13-12-16-4-2-1-3-5-16)15-22(28)26-21-11-8-18(24)14-20(21)25/h1-11,14H,12-13,15H2,(H,26,28) |
InChI Key |
QUFRRDIFAZSLEP-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CCN(CC(=O)NC2=C(C=C(C=C2)F)F)S(=O)(=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
C1=CC=C(C=C1)CCN(CC(=O)NC2=C(C=C(C=C2)F)F)S(=O)(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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